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Compound of Interest

Compound Name: 3,5-Difluoro-2-nitrophenol

Cat. No.: B127638

This guide provides essential safety and logistical information for the proper disposal of 3,5-
Difluoro-2-nitrophenol, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

l. Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to handle 3,5-Difluoro-2-
nitrophenol with the appropriate personal protective equipment (PPE). Based on available
safety data sheets, the following precautions are essential:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.

o Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and protective clothing to
prevent skin contact.

e Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
is necessary if working in a poorly ventilated area or if exposure limits are likely to be
exceeded.

o Ventilation: Always handle this compound in a well-ventilated area, preferably within a
chemical fume hood.[1][2]

In the event of exposure, follow these first-aid measures:
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» After eye contact: Immediately flush with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.[3]

 After skin contact: Wash off immediately with plenty of soap and water. Remove
contaminated clothing and wash it before reuse.[1][3]

 After inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration.[1]

 After swallowing: Do NOT induce vomiting. Rinse mouth and seek immediate medical
advice.[1]

Il. Quantitative Data

The following table summarizes the key quantitative data for 3,5-Difluoro-2-nitrophenol:

Property Value
Molecular Formula CeH3F2NO3
Molecular Weight 175.09 g/mol
CAS Number 151414-46-9
Purity >97%
Melting Point/Range 60 - 62 °C /140 - 143.6 °F
Topological Polar Surface Area (TPSA) 63.37 A2
LogP 1.5786
Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 3

Rotatable Bonds 1

lll. Proper Disposal Procedure
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The recommended procedure for the disposal of 3,5-Difluoro-2-nitrophenol is through a
licensed and approved chemical waste disposal company.[1][3] Do not attempt to dispose of
this chemical down the drain or with general waste.

Step 1: Waste Segregation and Collection

» Designated Waste Container: Use a dedicated, properly labeled, and chemically compatible
container for collecting 3,5-Difluoro-2-nitrophenol waste. The container should be kept
tightly closed when not in use.[1][2][4]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "3,5-Difluoro-2-nitrophenol,” and a clear indication of the hazards (e.qg.,
"Toxic," "Irritant,” "Harmful").[4]

» No Mixing: Do not mix 3,5-Difluoro-2-nitrophenol waste with other waste streams.[1]

Step 2: Storage

o Storage Location: Store the sealed waste container in a cool, dry, and well-ventilated area,
away from incompatible materials such as acids, strong oxidizing agents, and strong bases.

[3]

o Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.[4]

Step 3: Professional Disposal

o Contact a Licensed Contractor: Arrange for the collection of the hazardous waste by a
licensed and approved chemical waste disposal company.

» Documentation: Complete all necessary waste manifest forms as required by your institution
and local, state, and federal regulations. Ensure a "cradle-to-grave" tracking of the waste.[4]

Note on Neutralization: For small quantities, neutralization may be a possibility, but it should
only be performed by trained personnel following a validated and approved laboratory
procedure. Due to the potential for hazardous byproducts, neutralization should not be
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attempted without a specific, tested protocol. For bulk quantities, direct disposal through a
licensed hazardous waste contractor is the recommended and safest option.[4]

IV. Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 3,5-Difluoro-2-
nitrophenol.
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Caption: Disposal workflow for 3,5-Difluoro-2-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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